Zn-BTC MOFs with active metal sites synthesized via a structure-directing approach for highly efficient carbon conversion†

Chemical Communications Pub Date: 2014-01-10 DOI: 10.1039/C3CC49187K

Abstract

Three zinc-trimesic acid (Zn-BTC) MOFs, BIT-101, BIT-102 and BIT-103, have been synthesized via a structure-directing strategy. Interestingly, BIT-102 and -103 exhibit extraordinary catalytic performance (up to Conv. 100% and Sele. 95.2%) in the cycloaddition of CO2 under solvent- and halogen-free conditions without any additives or co-catalysts.

Graphical abstract: Zn-BTC MOFs with active metal sites synthesized via a structure-directing approach for highly efficient carbon conversion
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